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Compound of Interest

Compound Name: Boc-NH-Piperidine-C5-OH

Cat. No.: B15543215 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
This document provides a comprehensive technical overview of the expected analytical data

and testing methodologies for Boc-NH-Piperidine-C5-OH (tert-butyl (4-(5-

hydroxypentyl)piperidin-1-yl)carbamate), a key bifunctional linker used in the development of

Proteolysis Targeting Chimeras (PROTACs). This guide is intended to assist researchers and

drug development professionals in understanding the quality control parameters and

characterization of this molecule. The information compiled herein is based on publicly

available data for the compound and structurally related molecules.

Introduction
Boc-NH-Piperidine-C5-OH is a valuable chemical entity in the field of targeted protein

degradation. As a PROTAC linker, it connects a ligand that binds to a target protein with a

ligand for an E3 ubiquitin ligase, facilitating the ubiquitination and subsequent degradation of

the target protein.[1][2] The purity and structural integrity of this linker are paramount to the

successful synthesis and efficacy of the resulting PROTAC. This guide outlines the typical

specifications and analytical methods presented in a Certificate of Analysis (CoA) for this

compound.
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Parameter Value

IUPAC Name
tert-butyl (4-(5-hydroxypentyl)piperidin-1-

yl)carbamate

CAS Number 1229442-84-5[2]

Molecular Formula C₁₅H₃₀N₂O₃[2]

Molecular Weight 286.41 g/mol [2]

Chemical Structure

Analytical Specifications and Typical Data
The following tables summarize the expected quantitative data for Boc-NH-Piperidine-C5-OH
based on standard quality control testing for pharmaceutical intermediates.

Table 1: General Properties
Test Specification Typical Data

Appearance White to off-white solid Conforms

Solubility Soluble in DMSO, Methanol Conforms

Table 2: Purity and Identity
Test Method Specification Typical Data

Purity HPLC ≥98% 99.5%

Identity (¹H NMR) ¹H NMR Conforms to structure Conforms

Identity (MS) ESI-MS Conforms to structure Conforms

Table 3: Expected ¹H NMR Spectral Data (500 MHz,
CDCl₃)
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Chemical Shift (δ)
ppm

Multiplicity Number of Protons Assignment

~3.64 t 2H -CH₂-OH

~3.45 m 1H Piperidine CH

~3.08 t 2H Piperidine CH₂ (axial)

~2.65 t 2H
Piperidine CH₂

(equatorial)

~1.80 - 1.20 m 12H
Piperidine CH₂ and C₅

alkyl chain CH₂

1.45 s 9H Boc (-C(CH₃)₃)

Table 4: Expected ¹³C NMR Spectral Data (125 MHz,
CDCl₃)

Chemical Shift (δ) ppm Assignment

~155.0 Boc C=O

~79.5 Boc -C(CH₃)₃

~62.9 -CH₂-OH

~44.5 Piperidine CH₂

~37.8 Piperidine CH

~32.7 Alkyl Chain CH₂

~29.0 Alkyl Chain CH₂

~28.5 Boc -C(CH₃)₃

~25.8 Alkyl Chain CH₂

Table 5: Mass Spectrometry Data
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Technique Mode Expected [M+H]⁺ Observed [M+H]⁺

ESI-MS Positive 287.23 287.2

Experimental Protocols
Detailed methodologies for the key analytical experiments are provided below.

High-Performance Liquid Chromatography (HPLC) for
Purity Assessment

Instrumentation: Standard HPLC system with a UV detector.

Column: C18 reverse-phase column (e.g., 4.6 x 150 mm, 5 µm).

Mobile Phase: A gradient of Acetonitrile and Water (both containing 0.1% Trifluoroacetic

Acid).

Gradient Program:

Start with 10% Acetonitrile, hold for 2 minutes.

Ramp to 95% Acetonitrile over 10 minutes.

Hold at 95% Acetonitrile for 3 minutes.

Return to 10% Acetonitrile over 1 minute.

Hold at 10% Acetonitrile for 4 minutes.

Flow Rate: 1.0 mL/min.

Detection: UV at 210 nm.

Injection Volume: 10 µL.

Sample Preparation: The sample is dissolved in the initial mobile phase composition.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 7 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15543215?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Nuclear Magnetic Resonance (NMR) Spectroscopy for
Structural Confirmation

Instrumentation: 500 MHz NMR spectrometer.

Solvent: Chloroform-d (CDCl₃).

¹H NMR:

Standard pulse program for proton NMR.

Data acquisition includes setting an appropriate spectral width, acquisition time, and

relaxation delay.

Chemical shifts are referenced to the residual solvent peak (CHCl₃ at 7.26 ppm).

¹³C NMR:

Proton-decoupled carbon experiment.

Chemical shifts are referenced to the solvent peak (CDCl₃ at 77.16 ppm).

Electrospray Ionization Mass Spectrometry (ESI-MS) for
Molecular Weight Verification

Instrumentation: A mass spectrometer equipped with an electrospray ionization source.

Mode: Positive ion mode.

Sample Infusion: The sample, dissolved in a suitable solvent like methanol or acetonitrile

with 0.1% formic acid, is infused directly into the ESI source.

Data Acquisition: The mass-to-charge ratio (m/z) is scanned over a relevant range (e.g., 100-

500 amu). The protonated molecular ion [M+H]⁺ is observed to confirm the molecular weight.

Visualizations
Quality Control Workflow
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The following diagram illustrates a typical quality control workflow for Boc-NH-Piperidine-C5-
OH.
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Caption: Quality control workflow for Boc-NH-Piperidine-C5-OH.

PROTAC Synthesis Pathway
This diagram shows the role of Boc-NH-Piperidine-C5-OH in the synthesis of a PROTAC

molecule.
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Caption: Role of the linker in PROTAC synthesis.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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